Cas no 121140-01-0 (1,2,4-Benzotriazin-3-amine,6(or 7)-methoxy-, 1,4-dioxide (9CI))

• Product Name: 1,2,4-Benzotriazin-3-amine,6(or 7)-methoxy-, 1,4-dioxide (9CI)
• CAS No: 121140-01-0
• MF: C₈H₈N₄O₃
• MW: 208.174120903015
• CID: 191707
• PubChem ID: 135533208
• Update Time: 2025-04-19

1,2,4-Benzotriazin-3-amine,6(or 7)-methoxy-, 1,4-dioxide (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzotriazin-3-amine,6(or 7)-methoxy-, 1,4-dioxide (9CI)
• 4-hydroxy-6-methoxy-1-oxido-1,2,4-benzotriazin-1-ium-3-imine
• CHEMBL300736
• SR 4286
• 1,2,4-Benzotriazin-3-amine, 6(or 7)-methoxy-, 1,4-dioxide
• 6(or 7)-Methoxy-1,2,4-benzotriazin-3-amine 1,4-dioxide
• 121140-01-0

• Inchi： 1S/C8H8N4O3/c1-15-5-2-3-6-7(4-5)11(13)8(9)10-12(6)14/h2-4H,1H3,(H2,9,10)
• InChI Key： DWXUPPMNVGGYRX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(C=1)=[N+](C(N)=N[N+]=2[O-])[O-]

Computed Properties

• Exact Mass: 208.05974
• Monoisotopic Mass: 208.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 99.1Ų

Experimental Properties

• Density: 1.63
• Boiling Point: 435.5°C at 760 mmHg
• Flash Point: 217.2°C
• Refractive Index: 1.714
• PSA: 94.98